Cas no 68526-85-2 (8-Methylnonan-1-ol)

8-Methylnonan-1-ol is a branched-chain primary alcohol with the molecular formula C₁₀H₂₂O. Its unique structure, featuring a methyl group at the 8-position, contributes to its distinct physicochemical properties, including moderate hydrophobicity and a higher boiling point compared to linear alcohols of similar carbon length. This compound is valued in organic synthesis and fragrance applications due to its ability to act as an intermediate or modifier in the production of esters and other derivatives. Its branched-chain configuration enhances solubility in nonpolar solvents, making it suitable for formulations requiring controlled volatility and stability. The product is typically characterized by high purity and consistent performance in specialized chemical processes.
8-Methylnonan-1-ol structure
8-Methylnonan-1-ol structure
Product Name:8-Methylnonan-1-ol
CAS No:68526-85-2
MF:C10H22O
MW:158.281083583832
MDL:MFCD00044085
CID:58808
PubChem ID:32898
Update Time:2025-10-16

8-Methylnonan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 8-Methylnonan-1-ol
    • Isodecanol
    • SCHEMBL20345
    • FT-0654308
    • ISODECYL ALCOHOL
    • A817796
    • BP-31129
    • 68526-85-2
    • UNII-3160X491M7
    • DTXSID3058660
    • SB84292
    • 55505-26-5
    • FT-0672037
    • D98228
    • iso-Decylalcohol
    • FT-0641190
    • 68551-08-6
    • ISO-DECYL ALCOHOL
    • Q2582737
    • 8-Methylnonanol
    • 8-methylnonan-1-ol;Isodecanol
    • AKOS009031513
    • 3160X491M7
    • NS00012698
    • 8-methyl-1-nonanol
    • EC 271-360-6
    • PLLBRTOLHQQAQQ-UHFFFAOYSA-N
    • 1-Nonanol, 8-methyl-
    • Exxal 10
    • EINECS 271-360-6
    • 8-Methyl-nonan-1-ol
    • HSDB 616
    • ISODECYL ALCOHOL [HSDB]
    • AM20120580
    • 25339-17-7
    • LS-13911
    • EINECS 246-869-1
    • DB-055163
    • 8-Methyl-1-nonyl Alcohol (unlabelled)
    • DB-360035
    • 98% pound sum of C9-C11 pound(c)
    • MDL： MFCD00044085
    • Inchi： 1S/C10H22O/c1-10(2)8-6-4-3-5-7-9-11/h10-11H,3-9H2,1-2H3
    • InChI Key： PLLBRTOLHQQAQQ-UHFFFAOYSA-N
    • SMILES： OCCCCCCCC(C)C

Computed Properties

  • Exact Mass: 158.167
  • Monoisotopic Mass: 158.167
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 7
  • Complexity: 69.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 20.2A^2

Experimental Properties

  • Color/Form: Colorless Transparent Liquid
  • Density: 0.8380
  • Melting Point: 7
  • Boiling Point: 213.4ºC at 760 mmHg
  • Flash Point: 87.1ºC
  • Refractive Index: 1.454
  • PSA: 20.23000
  • LogP: 2.97530

8-Methylnonan-1-ol Security Information

  • Hazardous Material transportation number：3082
  • HazardClass：9
  • PackingGroup：III
  • Storage Condition：AsToxicmay be possibledecompositionbecomeToxicMaterial storage of ingredients.Store in a cool place\Well ventilated place,Avoid direct sunlight,Keep away from high area fire hazards,Should be checked regularly.Incompatible materials should be separated.

8-Methylnonan-1-ol Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I298943-100g
8-Methylnonan-1-ol
 68526-85-2 98%（sum of C9-C11）
100g
 ¥42.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I298943-2.5kg
8-Methylnonan-1-ol
 68526-85-2 98%（sum of C9-C11）
2.5kg
 ¥609.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
I298943-500g
8-Methylnonan-1-ol
 68526-85-2 98%（sum of C9-C11）
500g
 ¥148.90 2023-09-02
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
I889766-2.5kg
Isodecanol
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 808.00 2021-05-17
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X87035-100g
8-Methylnonan-1-ol
 68526-85-2 AR
100g
 ¥38.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X87035-2.5kg
8-Methylnonan-1-ol
 68526-85-2 AR
2.5kg
 ¥508.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X87035-500g
8-Methylnonan-1-ol
 68526-85-2 AR
500g
 ¥158.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X87035-250g
8-Methylnonan-1-ol
 68526-85-2 AR
250g
 ¥78.0 2023-09-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-RL508-100g
8-Methylnonan-1-ol
 68526-85-2 98%（sum of C9-C11）
100g
 ￥109.0 2022-09-28
SHANG HAI XIAN DING Biotechnology Co., Ltd.
L-RL508-500g
8-Methylnonan-1-ol
 68526-85-2 98%（sum of C9-C11）
500g
 ￥340.0 2022-09-28

8-Methylnonan-1-ol Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:68526-85-2)Low foam isomeric alcohol ether
Order Number:LE3940;LE9151
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:45
Price ($):discuss personally
Email:18501500038@163.com

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Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:68526-85-2)Low foam isomeric alcohol ether
LE3940;LE9151
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
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